Cas no 2250340-63-5 ((2,3-dimethyl-2H-indazol-7-yl)boronic acid)

• Product Name: (2,3-dimethyl-2H-indazol-7-yl)boronic acid
• CAS No: 2250340-63-5
• MF: C₉H₁₁BN₂O₂
• MW: 190.006841897964
• CID: 5213640
• Update Time: 2026-03-06

(2,3-dimethyl-2H-indazol-7-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2,3-dimethyl-2H-indazol-7-yl)boronic acid
• Boronic acid, B-(2,3-dimethyl-2H-indazol-7-yl)-
• 2,3-Dimethyl-2h-indazole-7-boronic acid

• Inchi： 1S/C9H11BN2O2/c1-6-7-4-3-5-8(10(13)14)9(7)11-12(6)2/h3-5,13-14H,1-2H3
• InChI Key： HDQPHXLDAYNJDB-UHFFFAOYSA-N
• SMILES： B(C1C2C(C=CC=1)=C(C)N(C)N=2)(O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on (2,3-dimethyl-2H-indazol-7-yl)boronic acid

Introduction to (2,3-dimethyl-2H-indazol-7-yl)boronic Acid (CAS No. 2250340-63-5)

(2,3-dimethyl-2H-indazol-7-yl)boronic acid is a sophisticated organoboron compound that has garnered significant attention in the field of pharmaceutical and materials science due to its versatile applications. This compound, identified by the CAS number 2250340-63-5, belongs to the class of boronic acids, which are widely recognized for their role as key intermediates in organic synthesis and as ligands in catalytic processes. The structural uniqueness of this compound, characterized by a dimethyl-substituted indazole core linked to a boronic acid functional group, positions it as a valuable building block for the development of novel therapeutic agents and advanced materials.

The indazole moiety, a fused heterocyclic system comprising benzene and pyrazole rings, is well-documented for its biological significance. It serves as a structural motif in various pharmacologically active molecules, including antiviral, anticancer, and antimicrobial agents. The incorporation of methyl groups at the 2 and 3 positions of the indazole ring enhances its electronic properties and influences its reactivity, making it an attractive scaffold for medicinal chemistry applications. The boronic acid component, on the other hand, contributes to the compound's ability to participate in coordination chemistry and cross-coupling reactions, which are pivotal in modern synthetic methodologies.

Recent advancements in the field of drug discovery have highlighted the importance of boronic acids due to their role in Suzuki-Miyaura cross-coupling reactions. This reaction is a cornerstone in the synthesis of biaryl compounds, which are prevalent in many drugs on the market. The boronic acid derivative of (2,3-dimethyl-2H-indazol-7-yl) serves as an excellent precursor for constructing complex molecular architectures. Its application in generating novel indazole-based compounds has been explored in various research studies aiming to identify new pharmacophores with improved therapeutic profiles.

In addition to its pharmaceutical applications, (2,3-dimethyl-2H-indazol-7-yl)boronic acid has shown promise in materials science. Boron-containing compounds are increasingly being utilized in the development of organic electronics, including light-emitting diodes (OLEDs) and photovoltaic cells. The electron-withdrawing nature of the boronic acid group and the conjugated system provided by the indazole ring make this compound a candidate for designing optoelectronic materials with enhanced performance characteristics. Research has demonstrated its potential in creating novel polymers and small molecules that exhibit superior charge transport properties.

The synthesis of (2,3-dimethyl-2H-indazol-7-yl)boronic acid involves multi-step organic transformations that require precise control over reaction conditions. The introduction of methyl groups at specific positions on the indazole ring necessitates careful selection of catalysts and reagents to ensure high regioselectivity. Advances in synthetic methodologies have enabled more efficient routes to this compound, reducing both reaction times and byproduct formation. These improvements have been instrumental in scaling up production for industrial applications.

The biological activity of (2,3-dimethyl-2H-indazol-7-yl)boronic acid has been extensively studied in recent years. Researchers have focused on its potential as an inhibitor of various enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation. Preclinical studies have indicated that derivatives of this compound exhibit inhibitory effects on kinases and other target proteins, suggesting their therapeutic potential. The boronic acid moiety's ability to form stable complexes with biological targets makes it an attractive feature for drug design.

One notable area of research has been the exploration of this compound's role in targeted therapy strategies. By modifying its structure to enhance binding affinity and selectivity, scientists aim to develop drugs that can selectively target diseased cells while minimizing side effects. The flexibility offered by the indazole core allows for extensive structural modifications, enabling the creation of libraries of compounds for high-throughput screening.

The impact of (2,3-dimethyl-2H-indazol-7-yl)boronic acid extends beyond pharmaceuticals into agrochemicals and specialty chemicals. Its unique reactivity makes it a valuable intermediate in synthesizing novel pesticides and herbicides that offer improved efficacy and environmental safety. Furthermore, its application in catalysis has led to more sustainable synthetic routes for fine chemicals used in various industries.

As our understanding of molecular interactions continues to evolve, so does the utility of (2,3-dimethyl-2H-indazol-7-yl)boronic acid. Emerging technologies such as computational chemistry and artificial intelligence are being leveraged to predict new applications and optimize existing ones. These tools enable researchers to design experiments more efficiently and accelerate the discovery process.

In conclusion, (2,3-dimethyl-2H-indazol-7-yl)boronic acid is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it an invaluable tool for drug discovery, materials science, and industrial applications. Continued research into its properties and applications will undoubtedly lead to further breakthroughs that benefit society.